Cas no 159910-03-9 (3-Cyclohexene-1-carboxylicacid, 3,4-dimethyl-, (1S)-)

• Product Name: 3-Cyclohexene-1-carboxylicacid, 3,4-dimethyl-, (1S)-
• CAS No: 159910-03-9
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 109373
• PubChem ID: 25775437
• Update Time: 2025-04-18

3-Cyclohexene-1-carboxylicacid, 3,4-dimethyl-, (1S)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylicacid, 3,4-dimethyl-, (1S)-
• (1S)-3,4-dimethylcyclohex-3-ene-1-carboxylic acid
• 3-Cyclohexene-1-carboxylicacid,3,4-dimethyl-,(1S)-(9CI)
• SCHEMBL14205690
• 159910-03-9
• DTXSID40649750

• Inchi： 1S/C9H14O2/c1-6-3-4-8(9(10)11)5-7(6)2/h8H,3-5H2,1-2H3,(H,10,11)/t8-/m0/s1
• InChI Key： RKHBXKQTJHREJG-QMMMGPOBSA-N
• SMILES： OC([C@@H]1CC(C)=C(C)CC1)=O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids